6-[(14b-Formyl-9-hydroxy-4,4,6a,6b,8a,11,11-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-5-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid
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Description
6-[(14b-Formyl-9-hydroxy-4,4,6a,6b,8a,11,11-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-5-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid is a natural product found in Periandra mediterranea with data available.
Scientific Research Applications
1. Synthesis and Spectroscopic Analysis The compound has been synthesized and analyzed using various spectroscopic methods. A study by Kumar and Mishra (2007) focused on synthesizing a bismuth organic framework incorporating similar complex organic structures. This research revealed insights into the conformational changes and binding abilities of such frameworks, providing a foundation for understanding complex organic compounds like the one (R. Kumar & P. Mishra, 2007).
2. Computational Study on Blood Glucose Regulation Another important application is in the computational study of diabetes management. Muthusamy and Krishnasamy (2016) investigated a compound structurally related to the query compound for its potential in regulating blood glucose levels. This study used molecular docking and dynamics simulation to explore the compound's interaction with key enzymes in diabetes (K. Muthusamy & Gopinath Krishnasamy, 2016).
3. Synthesis for Therapeutic Applications The compound's synthesis process and its potential applications in therapy have been explored. Hanzawa et al. (2012) synthesized related complex organic structures with potential therapeutic applications. These synthetic processes enhance our understanding of how to manipulate complex molecules for specific medical uses (Y. Hanzawa et al., 2012).
4. Structural Elucidation in Pharmacology The structural elucidation of complex compounds, including those similar to the query compound, plays a crucial role in pharmacology. Bhujbal et al. (2010) isolated and characterized a new saponin from Clerodendrum serratum, demonstrating the importance of understanding the structural aspects of complex organic compounds in developing pharmaceuticals (S. Bhujbal et al., 2010).
5. Biotransformation Studies Research has also focused on the biotransformation of similar compounds. Hsu et al. (2007) explored the biotransformation of gallic acid, a structurally related compound, using Beauveria sulfurescens. This study provided insights into the metabolic pathways and potential uses of such compounds in various applications (F. Hsu et al., 2007).
Properties
CAS No. |
135545-90-3 |
---|---|
Molecular Formula |
C11H12F2O2 |
Molecular Weight |
941.1 g/mol |
IUPAC Name |
6-[(14b-formyl-9-hydroxy-4,4,6a,6b,8a,11,11-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-5-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C48H76O18/c1-21-29(52)31(54)35(58)40(61-21)65-37-32(55)30(53)24(19-49)62-41(37)66-38-34(57)33(56)36(39(59)60)64-42(38)63-28-12-14-48(20-50)25(44(28,4)5)11-13-47(8)26(48)10-9-22-23-17-43(2,3)18-27(51)45(23,6)15-16-46(22,47)7/h9,20-21,23-38,40-42,49,51-58H,10-19H2,1-8H3,(H,59,60) |
InChI Key |
DASNBFUNOLNZDD-UHFFFAOYSA-N |
SMILES |
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C=O)C(=O)O)O)O)CO)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C=O)C(=O)O)O)O)CO)O)O)O)O)O |
Synonyms |
3O-beta-(alpha-L-rhamnopyranosyl(1-2)-beta-D-glucopyranosyl(1-2)-beta-D-glucuronopyranosyl)-22 beta-hydroxyl-25-formylolean-18-ene periandradulcin C |
Origin of Product |
United States |
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